1-(2,3-difluorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine

• IUPAC Name: (2,3-difluorophenyl)-[4-(4-fluoro-2-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H14F3N3O3/c18-11-4-5-14(15(10-11)23(25)26)21-6-8-22(9-7-21)17(24)12-2-1-3-13(19)16(12)20/h1-5,10H,6-9H2
• InChI Key: JXJMLAOEXSRGPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)F)[N+](=O)[O-])C(=O)C3=C(C(=CC=C3)F)F
• Molecular Formula: C17H14F3N3O3
• Molecular Weight: 365.31 g/mol

Description

1-(2,3-difluorobenzoyl)-4-(4-fluoro-2-nitrophenyl)piperazine, commonly known as DFBNP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of DFBNP is not yet fully understood, but it is believed to work by inhibiting the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. By inhibiting these enzymes, DFBNP can increase the levels of certain neurotransmitters in the brain, which can have beneficial effects on cognitive function and memory.
Biochemical and Physiological Effects:
DFBNP has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes, the modulation of neurotransmitter levels in the brain, and the protection of neurons from oxidative stress and other forms of damage. These effects make DFBNP a promising candidate for the development of new drugs for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

DFBNP has several advantages for use in laboratory experiments, including its high potency and specificity for certain enzymes. However, DFBNP also has some limitations, including its complex synthesis method and the potential for toxicity at high doses. Careful control of reaction conditions and purification techniques is essential to obtain a pure product and minimize the risk of toxicity.

Future Directions

There are several future directions for research on DFBNP, including the development of new drugs for the treatment of various diseases, the investigation of its potential neuroprotective properties, and the exploration of its effects on other physiological systems. Further research is needed to fully understand the mechanism of action of DFBNP and its potential applications in various scientific fields.

Scientific Research Applications

DFBNP has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. DFBNP has been shown to have potent inhibitory effects on the activity of certain enzymes, making it a promising candidate for the development of new drugs for the treatment of various diseases. DFBNP has also been investigated for its potential neuroprotective properties, as it has been shown to protect neurons from oxidative stress and other forms of damage.